2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide

• IUPAC Name: 2-chloro-N-(2-cyano-1-methoxypropan-2-yl)-3-fluorobenzamide
• InChI: InChI=1S/C12H12ClFN2O2/c1-12(6-15,7-18-2)16-11(17)8-4-3-5-9(14)10(8)13/h3-5H,7H2,1-2H3,(H,16,17)
• InChI Key: LOFPFQXGTHNLJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)(C#N)NC(=O)C1=C(C(=CC=C1)F)Cl
• Molecular Formula: C12H12ClFN2O2
• Molecular Weight: 270.69 g/mol

Description

2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. It was first identified in 2003 as a potent and selective inhibitor of CFTR, a protein that plays a key role in the transport of chloride ions across cell membranes. CFTRinh-172 has been widely used as a research tool to study the function of CFTR and its role in cystic fibrosis (CF), a genetic disease that affects the respiratory, digestive and reproductive systems.

Mechanism of Action

2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide acts as a competitive inhibitor of CFTR, binding to the channel pore and preventing the flow of chloride ions across the membrane. It has been shown to inhibit both wild-type and mutant forms of CFTR, including the most common CF-causing mutation, F508del.
Biochemical and physiological effects:
2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce sweat chloride levels in CF patients, indicating that it can inhibit CFTR activity in vivo. 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has also been shown to reduce intestinal fluid secretion in animal models, suggesting that it could be used to treat diarrhea. In addition, 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has been shown to reduce airway surface liquid volume and mucus viscosity in CF patients, indicating that it could be used to improve lung function.

Advantages and Limitations for Lab Experiments

2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has several advantages as a research tool. It is a potent and selective inhibitor of CFTR, making it a valuable tool for studying the function of this protein. It is also relatively easy to synthesize and has a long shelf-life, making it a convenient tool for laboratory experiments. However, there are also some limitations to the use of 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide. It can be toxic at high concentrations, and its effects on other ion channels and transporters are not well understood.

Future Directions

There are several potential future directions for research on 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide. One area of interest is the development of more potent and selective inhibitors of CFTR. Another area of interest is the use of 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide as a therapeutic agent for CF and other diseases. Several clinical trials are currently underway to investigate the use of 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide and related compounds as potential treatments for CF. Finally, 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide could be used as a tool to investigate the role of CFTR in other physiological processes, such as pancreatic secretion and male fertility.

Synthesis Methods

2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic methods. One of the most commonly used methods involves the reaction of 3-fluoro-4-nitrobenzoic acid with 1-cyano-2-methoxy-1-methylethylamine in the presence of thionyl chloride and triethylamine to yield the corresponding amide intermediate. The amide is then chlorinated using thionyl chloride and pyridine to give the final product, 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide.

Scientific Research Applications

2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has been extensively used as a research tool to study the function of CFTR and its role in CF. It has been shown to inhibit the activity of CFTR in a dose-dependent manner, with an IC50 value of around 300 nM. 2-chloro-N-(1-cyano-2-methoxy-1-methylethyl)-3-fluorobenzamide has been used to investigate the role of CFTR in various physiological processes, including sweat gland function, intestinal fluid secretion, and airway surface liquid regulation.